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Compound of Interest

Compound Name: Boc-NH-PEG11-NH2

Cat. No.: B3022154 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for Boc-NH-PEG11-NH2, a PEG-based PROTAC linker. The

following procedural guidance is designed to build confidence and ensure best practices in a

laboratory setting.

Personal Protective Equipment (PPE)
According to the Safety Data Sheet (SDS), Boc-NH-PEG11-NH2 is not classified as a

hazardous substance or mixture.[1] However, adherence to standard laboratory safety

protocols is essential to minimize any potential risks. The recommended personal protective

equipment is outlined below.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical safety goggles

should be worn to protect from

potential splashes.[1]

Hand Protection Gloves

Common chemical-resistant

gloves are recommended.[1]

Nitrile or latex gloves are

generally suitable.

Body Protection Lab Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols are

generated, a dust mask or

respirator may be appropriate.

[1]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Boc-NH-PEG11-NH2
and ensuring a safe laboratory environment.
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Aspect Procedure

Receiving

Inspect the container for any damage upon

receipt. Verify that the product label matches the

order.

Storage

Store in a tightly sealed container in a cool, dry

place. Recommended storage temperature is

between -5°C and -20°C.[2][3] Protect from

light.[4]

Handling

Avoid inhalation of any dust or vapors.[1]

Prevent contact with skin and eyes.[1] Keep

away from high temperatures and strong

oxidizing agents.[1]

Dispensing

When weighing or transferring the solid

compound, do so in a designated area,

preferably with local exhaust ventilation, to

minimize dust generation.

First Aid Measures
In the event of accidental exposure, follow these first aid procedures.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[1]

Skin Contact
Wash the affected area thoroughly with soap

and plenty of water.[1]

Eye Contact
Immediately flush eyes with plenty of water as a

precaution.[1]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water.[1]
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Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Situation Procedure

Spill

For small spills, absorb the material with an inert

substance such as vermiculite, dry sand, or

earth.[1] Place the absorbed material into a

designated chemical waste container.[1] Ensure

the area is well-ventilated.[1] Do not flush to the

sewer.[1]

Disposal

Dispose of unused product and contaminated

materials in a sealed, labeled chemical waste

container. Follow all local, state, and federal

regulations for chemical waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Boc-NH-PEG11-NH2 from

receipt to disposal, incorporating all necessary safety and logistical steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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